2,3,5,6-tetramethyl-N-(3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl)benzenesulfonamide

• IUPAC Name: 2,3,5,6-tetramethyl-N-[3-methyl-1-(triazol-1-yl)butan-2-yl]benzenesulfonamide
• InChI: InChI=1S/C17H26N4O2S/c1-11(2)16(10-21-8-7-18-20-21)19-24(22,23)17-14(5)12(3)9-13(4)15(17)6/h7-9,11,16,19H,10H2,1-6H3
• InChI Key: BNKQGGFTBGALNN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1C)S(=O)(=O)NC(CN2C=CN=N2)C(C)C)C)C
• Molecular Formula: C17H26N4O2S
• Molecular Weight: 350.5 g/mol
• CAS No.: 2034229-64-4

Description

2,3,5,6-tetramethyl-N-(3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C17H26N4O2S and its molecular weight is 350.48. The purity is usually 95%.
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Scientific Research Applications

Photochemical Decomposition and Antimicrobial Activity

One study explores the photochemical decomposition of sulfamethoxazole, a compound that shares the benzenesulfonamide moiety, highlighting its photolability and the formation of photoproducts through photoisomerization processes (Zhou & Moore, 1994). Another research effort focuses on synthesizing arylazopyrazole pyrimidone clubbed heterocyclic compounds, including benzenesulfonamide derivatives, to evaluate their antimicrobial activity against various bacteria and fungi, suggesting potential applications in developing new antimicrobial agents (Sarvaiya, Gulati, & Patel, 2019).

Synthesis and Application in Material Science

Another area of research includes the synthesis of novel benzenesulfonamide derivatives for applications in material science, such as UV protection and antimicrobial treatment of cotton fabrics. This study indicates how such compounds can be designed and utilized for improving fabric properties, demonstrating a practical application of benzenesulfonamide derivatives in enhancing the functionality of textiles (Mohamed, Abdel-Wahab, & Fahmy, 2020).

Enzyme Inhibition for Therapeutic Purposes

Research into benzenesulfonamides incorporating flexible triazole moieties reveals their potential as highly effective inhibitors of carbonic anhydrase, a critical enzyme in various physiological processes. This study underscores the therapeutic applications of such compounds in developing inhibitors for treating conditions like glaucoma, demonstrating the versatility of benzenesulfonamide derivatives in medicinal chemistry (Nocentini et al., 2016).